ABT-724
CAS No.: 70006-24-5
Cat. No.: VC0002214
Molecular Formula: C17H19N5
Molecular Weight: 293.4 g/mol
Purity: > 98%
* For research use only. Not for human or veterinary use.
| CAS No. | 70006-24-5 |
|---|---|
| Molecular Formula | C17H19N5 |
| Molecular Weight | 293.4 g/mol |
| IUPAC Name | 2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-1H-benzimidazole |
| Standard InChI | InChI=1S/C17H19N5/c1-2-6-15-14(5-1)19-16(20-15)13-21-9-11-22(12-10-21)17-7-3-4-8-18-17/h1-8H,9-13H2,(H,19,20) |
| Standard InChI Key | FRPJGTNLZNXQEX-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=CC=CC=N4 |
| Canonical SMILES | C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=CC=CC=N4 |
| Appearance | Solid powder |
ABT-724 is a potent and selective dopamine D4 receptor partial agonist, developed primarily for its potential in treating erectile dysfunction. It has shown significant efficacy in facilitating penile erection in animal models without inducing substantial side effects commonly associated with other dopamine receptor agonists .
Biological Activity
ABT-724 exhibits high selectivity for dopamine D4 receptors with an EC50 of 12.4 nM and 61% efficacy compared to dopamine. It does not activate D1, D2, D3, or D5 receptors, making it a valuable tool for studying the role of D4 receptors in various physiological processes .
Effects on Penile Erection
ABT-724 facilitates penile erection in rats when administered subcutaneously (s.c.), an effect that is dose-dependent and blocked by haloperidol and clozapine but not by domperidone. This suggests that the proerectile effect is mediated through supraspinal mechanisms rather than spinal or peripheral pathways .
| Administration Route | Effect | Blocking Agents |
|---|---|---|
| Subcutaneous (s.c.) | Facilitates penile erection | Haloperidol, Clozapine |
| Intracerebroventricular | Facilitates penile erection | - |
| Intrathecal | No effect | - |
Interaction with Other Drugs
When administered alongside sildenafil, ABT-724 potentiates the proerectile effects, suggesting a synergistic action that could be beneficial in treating erectile dysfunction .
Mechanism of Action
The proerectile effects of ABT-724 are thought to be mediated through the activation of dopamine D4 receptors in the central nervous system. This activation leads to increased intracavernosal pressure, a key factor in achieving and maintaining an erection .
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